2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile

• IUPAC Name: 2-oxo-1,3-dihydrobenzimidazole-5-carbonitrile
• InChI: InChI=1S/C8H5N3O/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H2,10,11,12)
• InChI Key: HMERLJKYKSAIMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)NC(=O)N2
• Molecular Formula: C8H5N3O
• DSSTOX Substance ID: DTXSID50469901
• Molecular Weight: 159.14 g/mol
• CAS RN: 221289-88-9

Description

2-Oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile is a chemical compound with the molecular formula C8H5N3O. It has a molecular weight of 159.15. The compound is typically stored in a dry environment between 2-8 degrees Celsius.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5N3O/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H2,10,11,12).

Physical And Chemical Properties Analysis

The boiling point of this compound is 189.3°C at 760 mmHg. The compound is a solid at room temperature.

Scientific Research Applications

Fluorescent Properties and Whitening Agents

2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile has been utilized in the synthesis of fluorescent derivatives with potential applications as fluorescent whitening agents. For instance, derivatives like oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole were synthesized and evaluated for their fluorescence properties, demonstrating potential use in textile industries, particularly for polyester fibers (Rangnekar & Rajadhyaksha, 1986).

Antimicrobial Activity

Compounds derived from this compound have shown antimicrobial properties. Research has shown that various derivatives exhibit in vitro antimicrobial activity, suggesting potential applications in the development of new antimicrobial agents. The structure-activity relationship of these compounds has been a focus, providing insights into their antimicrobial efficacy (Badawey & Gohar, 1992).

Synthesis of Dihydro-Pyrimido[1,2-a]-benzimidazole Derivatives

In the field of synthetic chemistry, this compound has been used to synthesize 1,2-dihydro-pyrimido[1,2-a]benzimidazole-3-carbonitrile derivatives. These derivatives were synthesized using a multicomponent reaction that offers advantages like excellent yield, low cost, and reduced environmental impact, suggesting its utility in green chemistry applications (Liu et al., 2008).

Antioxidant and Antimicrobial Activities

New derivatives synthesized from this compound have been evaluated for their antioxidant and antimicrobial activities. Studies have shown that certain compounds possess high activity against various pathogens like Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. These findings suggest potential applicationsin pharmaceutical research for developing new antimicrobial and antioxidant agents (Bassyouni et al., 2012).

Antitumor Agents

Research has also explored the potential of this compound derivatives as antitumor agents. For example, certain benzimidazole-pyrimidine conjugates demonstrated marked in vitro cytotoxic activity against various cancer cell lines, indicating their potential as novel antitumor agents (Abdel-Mohsen et al., 2010).

Selective Receptor Agonist

A derivative of this compound, specifically 5-(3-cyclopentyl-2-thioxo-2,3-dihydro-1H-benzimidazol-5-yl)-1-methyl-1H-pyrrole-2-carbonitrile, has been identified as a potent, selective, and orally active non-steroidal progesterone receptor agonist. This discovery is significant in the context of reproductive health and hormone therapy (Zhang et al., 2007).

Apoptotic Activity in Cancer Research

Compounds derived from this compound, like 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile, have been investigated for their antiproliferative and apoptotic activities. These compounds have shown potential in disrupting cell cycles and inducing apoptosis in cancer cells, making them subjects of interest in cancer research (Sarhan et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338.

Mechanism of Action

Target of Action

Benzimidazole derivatives have been reported to exhibit antimicrobial activity , suggesting that they may target bacterial or fungal proteins.

Mode of Action

Benzimidazole derivatives have been reported to interact with their targets, leading to changes in the target’s function .

Biochemical Pathways

Benzimidazole derivatives have been reported to affect various biochemical pathways, leading to downstream effects .

Result of Action

Benzimidazole derivatives have been reported to exhibit antimicrobial activity .

Synthesis routes and methods I

Procedure details

To a solution of 3,4-diaminobenzonitrile (350 mg) in toluene (5.5 ml) was added CDI (554 mg), followed by stirring at 125° C. for 2 hours. To the reaction mixture was added a 1M aqueous NaOH solution (0.117 ml), followed by extraction with EtOAc. The organic layer was dried over anhydrous MgsO4, and then filtered, and the filtrate was concentrated. It was powdered/washed with IPE/IPA to obtain 2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonitrile (423 mg) as colorless powders.

Synthesis routes and methods II

Procedure details

3,4-Diaminobenzonitrile (3.171 g, 23.8 mmol, Oakwood) was reacted with 1,1′-carbonyldiimidazole (3.862 g, 23.8 mmol, Aldrich) under the conditions of Example 1b to give the title compound as an amorphous solid. MS (ESI, pos. ion) m/z: 160 (M+1).

Synthesis routes and methods III

Procedure details

After 4-amino-3-nitrobenzonitrile (3.26 g, 20 mmol) was treated with hydrogen in MeOH (300 mL) in the presence of 5% palladium on active carbon (1 g) at room temperature for 16 hours, the reaction mixture was filtered and the filtrate was concentrated to give 3,4-diaminobenzonitrile (2.4 g, 90% yield). A solution of 3,4-diaminobenzonitrile (2 g, 15 mmol) in THF (100 mL) was treated with carbonyldiimidazole (CDI, 3.2 g, 19 mmol) at room temperature for 18 hours. The mixture was diluted with EtOAc (150 mL), washed with 1N HCl (30 mL) and brine, and dried over MgSO4. Filtration and concentration gave 5-cyanobenzimidazolinone (1.9 g, 80%). 1H NMR (CD3OD) δ 7.40 (dd, J=8.1 Hz, J=1.5 Hz, 1H), 7.34 (d, J=1.5 Hz, 1H), 7.15 (d, J=8.1 Hz, 1H); MS: 160.1 (M+H)+.